Cas no 75915-27-4 (1-Propanaminium,2-hydroxy-N,N,N-trimethyl-, hydroxide (1:1))

1-Propanaminium,2-hydroxy-N,N,N-trimethyl-, hydroxide (1:1) structure
75915-27-4 structure
Product Name:1-Propanaminium,2-hydroxy-N,N,N-trimethyl-, hydroxide (1:1)
CAS No:75915-27-4
MF:C6H17NO2
MW:135.20468211174
CID:570064
PubChem ID:14475291
Update Time:2025-04-19

1-Propanaminium,2-hydroxy-N,N,N-trimethyl-, hydroxide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium,2-hydroxy-N,N,N-trimethyl-, hydroxide (1:1)
    • 1-Propanaminium, 2-hydroxy-N,N,N-trimethyl-, hydroxide
    • 2-hydroxypropyl(trimethyl)azanium,hydroxide
    • (2-Hydroxypropyl)trimethylammonium hydroxide
    • 1-Propanaminium, 2-hydroxy-N,N,N-trimethyl-,hydroxide, (?à)-
    • 1-Propanaminium,2-hydroxy-N,N,N-trimethyl-, hydroxide (9CI)
    • DL-b-Methylcholine hydroxide
    • N,N,N-trimethyl-N-(2-hydroxypropyl)ammonium hydroxide
    • SCHEMBL341614
    • 1-Propanaminium, 2-hydroxy-N,N,N-trimethyl-, hydroxide (1:1)
    • DTXSID40888506
    • 75915-27-4
    • SHAMRMCOVNDTCS-UHFFFAOYSA-M
    • Inchi: 1S/C6H16NO.H2O/c1-6(8)5-7(2,3)4;/h6,8H,5H2,1-4H3;1H2/q+1;/p-1
    • InChI Key: SHAMRMCOVNDTCS-UHFFFAOYSA-M
    • SMILES: OC(C)C[N+](C)(C)C.[OH-]

Computed Properties

  • Exact Mass: 135.125928785g/mol
  • Monoisotopic Mass: 135.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 65.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.2Ų
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